Cas no 89035-11-0 (1-(2’,5’-Dichlorophenyl)-3-terpentylamido-4-(2’-butoxy-5’-tertoctylbenzenesulfenyl)-2-pyrazoline-5-keto)

• Product name: 1-(2’,5’-Dichlorophenyl)-3-terpentylamido-4-(2’-butoxy-5’-tertoctylbenzenesulfenyl)-2-pyrazoline-5-keto
• CAS No: 89035-11-0
• MF: C₃₂H₄₃Cl₂N₃O₃S
• MW: 620.673125505447
• CID: 2160905
• PubChem ID: 45108250

1-(2’,5’-Dichlorophenyl)-3-terpentylamido-4-(2’-butoxy-5’-tertoctylbenzenesulfenyl)-2-pyrazoline-5-keto Chemical and Physical Properties

Names and Identifiers

• 1-(2’,5’-Dichlorophenyl)-3-terpentylamido-4-(2’-butoxy-5’-tertoctylbenzenesulfenyl)-2-pyrazoline-5-keto
• N-[4-(2-butoxy-5-octylphenyl)sulfanyl-1-(2,5-dichlorophenyl)-5-oxo-4H-pyrazol-3-yl]-2,2-dimethylpropanamide
• N-{4-[(2-Butoxy-5-octylphenyl)sulfanyl]-1-(2,5-dichlorophenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl}-2,2-dimethylpropanamide
• JXHJXBYCNLXHSC-UHFFFAOYSA-N
• 89035-11-0
• DTXSID80668243
• N-(4-((2-Butoxy-5-octylphenyl)thio)-1-(2,5-dichlorophenyl)-5-oxo-4,5-dihydro-1H-pyrazol-3-yl)pivalamide
• AKOS015896125

• Inchi： InChI=1S/C32H43Cl2N3O3S/c1-6-8-10-11-12-13-14-22-15-18-26(40-19-9-7-2)27(20-22)41-28-29(35-31(39)32(3,4)5)36-37(30(28)38)25-21-23(33)16-17-24(25)34/h15-18,20-21,28H,6-14,19H2,1-5H3,(H,35,36,39)
• InChI Key： JXHJXBYCNLXHSC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 619.2402188Da
• Monoisotopic Mass: 619.2402188Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 41
• Rotatable Bond Count: 16
• Complexity: 868
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 96.3Ų